Cas no 13539-13-4 (2,5-bis(octyldithio)-1,3,4-thiadiazole)

• Product Name: 2,5-bis(octyldithio)-1,3,4-thiadiazole
• CAS No: 13539-13-4
• MF: C₁₈H₃₄N₂S₅
• MW: 438.800958156586
• CID: 49331
• PubChem ID: 83568
• Update Time: 2025-10-19

2,5-bis(octyldithio)-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 2,5-bis(octyldithio)-1,3,4-thiadiazole
• 2,5-bis(octyldisulfanyl)-1,3,4-thiadiazole
• 2,5-Bis(octyldithio)-1,3,4-thiadiazole DMTD Derivative
• 1,3,4-Thiadiazole,2,5-bis(octyldithio)
• 2,5-DIMERCAPTO-1,3,4-THIADIAZOLE DERIVATIVE
• 2,5-DIMERCAPTOTHIADIAZOLE DERIVATIVE
• bis-octyldisulfanyl-[1,3,4]thiadiazole
• EINECS 236-912-2
• 2,5-Bis(n-octyldithio)thiadiazole
• TH561
• as cuvan 826
• new Metallic passivator antioxidant
• 2,5-BIS(N-OCTYLDITHIO)-1,3,4-THIADIAZOLE
• 1,3,4-Thiadiazole, 2,5-bis(octyldithio)-
• 2,5-diMercaptothiodiazole and thioalcohol
• CUVAN 826
• 2,5-bis(octyldithio)-1,3,4-thiadiazol
• 13539-13-4
• 1,3,4-Thiadiazole, 2,5-bis(n-octyldithio)-
• DTXSID0074001
• 2,5-Bis-octyldisulfanyl-[1,3,4]thia
• AKOS028108524
• SCHEMBL283431
• NS00019547
• FT-0697593

• Inchi： 1S/C18H34N2S5/c1-3-5-7-9-11-13-15-21-24-17-19-20-18(23-17)25-22-16-14-12-10-8-6-4-2/h3-16H2,1-2H3
• InChI Key： ZFOMEJJNWNWWIB-UHFFFAOYSA-N
• SMILES： S(CCCCCCCC)SC1=NN=C(S1)SSCCCCCCCC

Computed Properties

• Exact Mass: 438.13300
• Monoisotopic Mass: 438.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 18
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 155A^2
• XLogP3: 9

Experimental Properties

• Color/Form: 褐色黄色液体
• Density: 1.14
• Boiling Point: 551 °C at 760 mmHg
• Flash Point: 287 °C
• Refractive Index: 1.575
• PSA: 155.22000
• LogP: 8.73970

Additional information on 2,5-bis(octyldithio)-1,3,4-thiadiazole

2,5-Bis(octyldithio)-1,3,4-thiadiazole: A Comprehensive Overview

The compound with CAS No. 13539-13-4, commonly referred to as 2,5-bis(octyldithio)-1,3,4-thiadiazole, is a versatile and intriguing molecule that has garnered significant attention in various fields of chemistry and materials science. This compound belongs to the class of thiadiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The thiadiazole ring system is known for its unique electronic properties and reactivity, making it a valuable component in numerous applications.

The octyldithio substituents attached to the 2 and 5 positions of the thiadiazole ring contribute significantly to the compound's physical and chemical properties. These substituents not only enhance the molecule's stability but also impart unique functional characteristics. Recent studies have highlighted the potential of 2,5-bis(octyldithio)-1,3,4-thiadiazole in areas such as catalysis, polymer chemistry, and electronic materials. For instance, researchers have explored its role as a stabilizing agent in polymer blends, where it enhances thermal stability and mechanical properties.

One of the most promising applications of this compound is in the field of electronics. The thiadiazole core has been shown to exhibit semiconductive properties, making it a candidate for use in organic electronics. Recent advancements in this area have demonstrated that 2,5-bis(octyldithio)-1,3,4-thiadiazole can be incorporated into thin-film transistors (TFTs), offering improved charge transport characteristics. This development underscores its potential in next-generation electronic devices.

In addition to its electronic applications, 2,5-bis(octyldithio)-1,3,4-thiadiazole has also found utility in catalysis. Its sulfur-containing groups enable it to act as a ligand in transition metal complexes, facilitating various catalytic reactions. For example, recent research has shown that this compound can serve as an efficient catalyst for the hydrogenation of alkenes under mild conditions. This property makes it a valuable tool in organic synthesis and industrial chemical processes.

The synthesis of 2,5-bis(octyldithio)-1,3,4-thiadiazole involves a multi-step process that typically begins with the preparation of the thiadiazole core. This is followed by the introduction of the octyldithio groups through substitution or coupling reactions. Recent studies have focused on optimizing these synthesis routes to improve yield and purity while reducing costs. Such efforts are crucial for scaling up production to meet growing demand across various industries.

From a structural perspective, the molecule's geometry plays a critical role in its functionality. The thiadiazole ring adopts a planar conformation due to conjugation between the sulfur and nitrogen atoms. This planarity enhances electronic delocalization within the molecule, contributing to its semiconductive properties. Furthermore, the bulky octyldithio substituents create steric hindrance around the ring system, which can influence both chemical reactivity and physical properties such as solubility.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 2,5-bis(octyldithio)-1,3,4-thiadiazole. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant π-electron density within its conjugated system. This finding aligns with experimental observations regarding its semiconductive behavior and highlights its potential for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

In terms of environmental impact and sustainability considerations,2,octylthiodiazone-based compounds like 2,bis(octylthio)thiadiazoles are being evaluated for their biodegradability and eco-friendly properties . Preliminary studies suggest that these compounds may degrade under certain environmental conditions; however,further research is needed to fully understand their environmental fate.